Cas no 869-19-2 (Glycyl-L-leucine)

Glycyl-L-leucine structure

Product name:Glycyl-L-leucine

CAS No:869-19-2

MF:C₈H₁₆N₂O₃

MW:188.224242210388

MDL:MFCD00008127

CID:40098

PubChem ID:92843

Glycyl-L-leucine Chemical and Physical Properties

Names and Identifiers

- Glycyl-L-leucine
- Gly-Leu
- 2-(2-Aminoacetamido)-4-methylpentanoic acid
- Glycylleucine
- H-Gly-Leu-OH
- N-Glycyl-L-leucine
- Glycinyl-l-leucine
- GLY-L-LEU
- Gly-L-Leu-OH
- L-Leucine,glycyl
- L-Leucine,N-glycyl
- N-Glycylleucine
- (S)-2-(2-Aminoacetamido)-4-methylpentanoic acid
- Glycyl-leucine
- L-Leucine, glycyl-
- DKEXFJVMVGETOO-LURJTMIESA-N
- 8L97V505GU
- Leucine, glycyl-
- Leucine, N-glycyl-, L-
- GLY-DL-LEU
- N-(Aminoacetyl)leucine #
- C02155
- L-Leucine, N-glycyl- (9CI)
- Leucine, N-glycyl-, L- (8CI)
- KM24
- L-Leucine, N-glycyl- (ZCI)
- Glycyl-L-leucine (ACI)
- (2S)-2-(2-Aminoacetamido)-4-methylpentanoic acid
- (2S)-2-[(2-Aminoacetyl)amino]-4-methylpentanoic acid
- 117: PN: US20130123467 SEQID: 141 claimed protein
- 17: PN: KR20140043582 SEQID: 20 claimed protein
- 20: PN: WO2014063098 TABLE: 5 claimed protein
- 23: PN: WO2022164392 PAGE: 44 claimed sequence
- 35: PN: WO2021211467 SEQID: 188 claimed sequence
- 467: PN: WO2022125673 SEQID: 467 claimed protein
- 485: PN: WO2022215055 SEQID: 485 claimed protein
- 4: PN: WO2014170713 SEQID: 104 claimed protein
- 98: PN: EP2161028 PAGE: 10 claimed protein
- NSC 83257
- EN300-881493
- AMY22216
- s6054
- UNII-8L97V505GU
- 2-(2-Amino-acetylamino)-4-methyl-pentanoic acid
- NS00014842
- CS-W016793
- MFCD00008127
- CHEBI:73514
- (S)-2-(2-Aminoacetamido)-4-methylpentanoicacid
- L-Leucine, N-glycyl-
- HY-W016077
- Q27140595
- G-L
- CHEMBL56119
- DS-16202
- SCHEMBL65869
- EINECS 212-785-9
- BDBM50188492
- A841880
- (S)-2-(2-Amino-acetylamino)-4-methyl-pentanoic acid
- 869-19-2
- BP-24275
- G0181
- DTXSID601017040
- NSC-83257
- AKOS016843131
- DB-038199
- MDL： MFCD00008127
- Inchi： 1S/C8H16N2O3/c1-5(2)3-6(8(12)13)10-7(11)4-9/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)/t6-/m0/s1
- InChI Key： DKEXFJVMVGETOO-LURJTMIESA-N
- SMILES： [C@@H](C(=O)O)(CC(C)C)NC(=O)CN

Computed Properties

Exact Mass: 188.11600
Monoisotopic Mass: 188.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.4
Surface Charge: 0
Tautomer Count: 2
XLogP3: -2.3

Experimental Properties

Color/Form: Not determined
Density: 1.1793 (rough estimate)
Melting Point: 233-235 ºC
Boiling Point: 410.4°C at 760 mmHg
Flash Point: 202 °C
Refractive Index: -35 ° (C=2, H2O)
PSA: 92.42000
LogP: 0.65180
pka: 3.18(at 25℃)
Solubility: Not determined
Specific Rotation: -34.5 º (c=2, H2O)

Glycyl-L-leucine Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
WGK Germany：3
Safety Instruction： S24/25
FLUKA BRAND F CODES：3-10
Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD5495)

Glycyl-L-leucine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Glycyl-L-leucine PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-W016077-500mg	Glycyl-L-leucine	869-19-2	≥98.0%	500mg	￥350	2024-04-17
TRC	G750000-10g	Gly-Leu	869-19-2		10g	$ 161.00	2023-09-07
Ambeed	A274054-5g	(S)-2-(2-Aminoacetamido)-4-methylpentanoic acid	869-19-2	97%	5g	$33.0	2025-02-26
BAI LING WEI Technology Co., Ltd.	G0181-1G	Glycyl-L-leucine	869-19-2	99.0%(T)	1G	￥ 660	2022-04-26
Enamine	EN300-881493-0.05g	(2S)-2-(2-aminoacetamido)-4-methylpentanoic acid	869-19-2	95.0%	0.05g	$135.0	2025-03-21
TRC	G750000-5g	Gly-Leu	869-19-2		5g	$ 98.00	2023-09-07
TRC	G750000-50g	Gly-Leu	869-19-2		50g	$442.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G36230-5g	Glycyl-L-leucine	869-19-2	BR，98%	5g	¥379.0	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021634-1g	Glycyl-L-leucine	869-19-2	98%	1g	￥160	2024-05-21
Apollo Scientific	OR963728-100g	Glycyl-L-leucine	869-19-2	98%	100g	£296.00	2025-02-20

Glycyl-L-leucine Production Method

Synthetic Circuit 1

869-19-2

Reaction Conditions

1.1 Reagents: Sodium nitrate Solvents: Water ; 25 °C

Reference

Potentiometric studies of ternary complexes involving ethylenediamine N,N'-diacetic acid (EDDA) palladium(II) and some bioligands

Ammar, R. A. A., Fluid Phase Equilibria, 2009, 285(1-2), 116-121

Synthetic Circuit 2

869-19-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sodium nitrate Solvents: Water ; 25 °C

Reference

Equilibrium Studies on Complex-Formation Reactions of Pd[(2-(2-aminoethyl)pyridine)(H2O)2]2+ with Ligands of Biological Significance and Displacement Reactions of DNA Constituents

Shehata, Mohamed R.; et al, European Journal of Inorganic Chemistry, 2009, (26), 3912-3920

Synthetic Circuit 3

56-40-6

61-90-5

869-19-2

686-50-0

Reaction Conditions

1.1 Solvents: Water ; 22 MPa, 379 °C

Reference

Study on condensation of amino acid in super critical water fluid

Harada, Osamu; et al, Hyogo-kenritsu Kogyo Gijutsu Senta Kenkyu Hokokusho, 2003, 12,

Synthetic Circuit 4

7517-19-3

56-40-6

869-19-2

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , Isobutyl chloroformate Solvents: Tetrahydrofuran ; 30 min, -15 °C
1.2 1 h, -15 °C; 4 h, -15 °C → rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 5 min, rt; 5 min, rt
2.2 Reagents: Acetic acid Solvents: Water ; pH 7 - 8, rt

Reference

Design, synthesis and SAR studies of tripeptide analogs with the scaffold 3-phenylpropane-1,2-diamine as aminopeptidase N/CD13 inhibitors

Shang, Luqing; et al, Bioorganic & Medicinal Chemistry, 2009, 17(7), 2775-2784

Synthetic Circuit 5

63443-82-3

869-19-2

Reaction Conditions

1.1 Reagents: Water , Silver nitrate
2.1 Reagents: Sodium hydroxide , Sodium nitrate Solvents: Water ; 25 °C

Reference

Equilibrium Studies on Complex-Formation Reactions of Pd[(2-(2-aminoethyl)pyridine)(H2O)2]2+ with Ligands of Biological Significance and Displacement Reactions of DNA Constituents

Shehata, Mohamed R.; et al, European Journal of Inorganic Chemistry, 2009, (26), 3912-3920

Synthetic Circuit 6

5657-17-0

869-19-2

Reaction Conditions

1.1 Reagents: Potassium chloride , Palladium chloride Solvents: Water ; 30 min, rt → 50 °C; cooled
1.2 Solvents: Water ; rt; 1 h, 25 °C
2.1 Reagents: Silver nitrate Solvents: Water
3.1 Reagents: Sodium nitrate Solvents: Water ; 25 °C

Reference

Potentiometric studies of ternary complexes involving ethylenediamine N,N'-diacetic acid (EDDA) palladium(II) and some bioligands

Ammar, R. A. A., Fluid Phase Equilibria, 2009, 285(1-2), 116-121

Synthetic Circuit 7

54793-73-6

869-19-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 5 min, rt; 5 min, rt
1.2 Reagents: Acetic acid Solvents: Water ; pH 7 - 8, rt

Reference

Design, synthesis and SAR studies of tripeptide analogs with the scaffold 3-phenylpropane-1,2-diamine as aminopeptidase N/CD13 inhibitors

Shang, Luqing; et al, Bioorganic & Medicinal Chemistry, 2009, 17(7), 2775-2784

Synthetic Circuit 8

2706-56-1

869-19-2

Reaction Conditions

1.1 Reagents: Potassium chloride , Palladium chloride Solvents: Water ; 30 min, 70 °C; 70 °C → 25 °C
1.2 Solvents: Water ; pH 2 - 3, 25 °C
2.1 Reagents: Water , Silver nitrate
3.1 Reagents: Sodium hydroxide , Sodium nitrate Solvents: Water ; 25 °C

Reference

Equilibrium Studies on Complex-Formation Reactions of Pd[(2-(2-aminoethyl)pyridine)(H2O)2]2+ with Ligands of Biological Significance and Displacement Reactions of DNA Constituents

Shehata, Mohamed R.; et al, European Journal of Inorganic Chemistry, 2009, (26), 3912-3920

Synthetic Circuit 9

29022-11-5

35661-60-0

869-19-2

Reaction Conditions

1.1 rt
1.2 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.3 Reagents: Ethyl 2-cyano-2-(hydroxyimino)acetate , Diisopropylethylamine , PyBOP Solvents: Dimethylformamide ; 1 h, rt
1.4 Reagents: Piperidine Solvents: Dimethylformamide ; rt
1.5 Reagents: Trifluoroacetic acid ; rt

Reference

Site-Selective, Late-Stage C-H 18F-Fluorination on Unprotected Peptides for Positron Emission Tomography Imaging

Yuan, Zheliang; et al, Angewandte Chemie, 2018, 57(39), 12733-12736

Synthetic Circuit 10

869-19-2

Reaction Conditions

1.1 Reagents: Silver nitrate Solvents: Water
2.1 Reagents: Sodium nitrate Solvents: Water ; 25 °C

Reference

Potentiometric studies of ternary complexes involving ethylenediamine N,N'-diacetic acid (EDDA) palladium(II) and some bioligands

Ammar, R. A. A., Fluid Phase Equilibria, 2009, 285(1-2), 116-121

Synthetic Circuit 11

56-40-6

61-90-5

869-19-2

Reaction Conditions

1.1 Catalysts: Alumina Solvents: Water

Reference

Preferential amino acid sequences in alumina-catalyzed peptide bond formation

Bujdak, J.; et al, Journal of Inorganic Biochemistry, 2002, 90(1-2), 1-7

Glycyl-L-leucine Raw materials

Glycyl-L-leucine Preparation Products

Glycyl-L-leucine Related Literature

1. Label-assisted laser desorption/ionization mass spectrometry (LA-LDI-MS): use of pyrene aldehyde for detection of biogenic amines, amino acids and peptides

Arundhoti Mandal,Amit K. Das,Amit Basak RSC Adv. 2015 5 106912
2. Synthesis of the pentapeptide sequence 105–109 and smaller fragments of human encephalitogenic protein containing the arginine residue 107

Derek J. Schafer J. Chem. Soc. Perkin Trans. 1 1974 2296
3. Solvent-dependent circular dichroism of terminal N-thiobenzoyl peptides, in relation to a spectroscopic method for the N-terminal analysis of polypeptides

G. C. Barrett Chem. Commun. (London) 1968 40
4. Peptide kinetics. Part 1.—Acid-catalyzed hydrolysis of L-leucyl-glycyl-L-leucine

D. A. Long,J. E. Lillycrop Trans. Faraday Soc. 1963 59 907
5. Antibiotic-induced gut microbiota dysbiosis altered host metabolism

Mengxue He,Jiachen Shi,Aiyang Liu,Yong-Jiang Xu,Yuanfa Liu Mol. Omics 2023 19 330
6. Recognition of amino acids by functionalized calixarenes

Lucia Mutihac,Jae Hong Lee,Jong Seung Kim,Jacques Vicens Chem. Soc. Rev. 2011 40 2777
7. Physicochemical properties of the ternary complexes of Pt(ii) with uracil and small peptide moieties: an experimental and computational study

Shilpi Mandal,Gunajyoti Das,Hassan Askari New J. Chem. 2015 39 5208
8. Peptide kinetics. Part 7.—Acid-catalyzed hydrolysis of glycyl-L-leucyl-L-leucine, L-leucyl-L-leucine, glycyl-L-phenylalanyl-L-phenylalanine and L-phenylalanyl-L-phenylalanine

D. A. Long,T. G. Truscott Trans. Faraday Soc. 1968 64 1866
9. A direct assay of carboxyl-containing small molecules by SALDI-MS on a AgNP/rGO-based nanoporous hybrid film

Min Hong,Lidan Xu,Fangli Wang,Zhirong Geng,Haibo Li,Huaisheng Wang,Chen-zhong Li Analyst 2016 141 2712
10. Toward solid-phase peptide fragment ligation by a traceless-Ugi multicomponent reaction approach

Steve Jobin,Alexia Méjean,Sindy-Marcela Galindo,Xinxia Liang,Simon Vézina-Dawod,Eric Biron Org. Biomol. Chem. 2016 14 11230

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Cas no 869-19-2 (Glycyl-L-leucine)

Glycyl-L-leucine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Glycyl-L-leucine Security Information

Glycyl-L-leucine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Glycyl-L-leucine PricePrice >>

Glycyl-L-leucine Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Glycyl-L-leucine Raw materials

Glycyl-L-leucine Preparation Products

Glycyl-L-leucine Related Literature

Related Categories

869-19-2 (Glycyl-L-leucine) Related Products